4-Epianhydrochlortetracycline hydrochloride

• Molecular Formula: C22H24Cl2N2O8
• Molecular Weight: 515.3 g/mol
• InChI: InChI=1S/C22H23ClN2O8.ClH/c1-21(32)7-6-8-15(25(2)3)17(28)13(20(24)31)19(30)22(8,33)18(29)11(7)16(27)12-10(26)5-4-9(23)14(12)21;/h4-5,7-8,15,26-27,30,32-33H,6H2,1-3H3,(H2,24,31);1H
• InChIKey: QYAPHLRPFNSDNH-UHFFFAOYSA-N

7-Chloro-4-(dimethylamino)-tetracycline Hydrochloride (Chlortetracycline HCl): Procurement-Relevant Identity and Structural Context

7-Chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide hydrochloride (CAS 64-72-2) is the hydrochloride salt of chlortetracycline, a first-generation tetracycline-class broad-spectrum antibiotic originally isolated from Streptomyces aureofaciens [1]. The compound is distinguished by a chlorine substituent at the C7 position and a dimethylamino group at the C4 position on the octahydrotetracene-2-carboxamide core, with a molecular weight of 515.3 g/mol [2]. As the first tetracycline antibiotic discovered (1945), chlortetracycline serves as both a reference standard for tetracycline antibiotic assays and a foundational scaffold for semisynthetic derivatives including doxycycline and minocycline [3].

Product Identity 7-Chloro-4-(dimethylamino)-tetracycline HCl salt

Research Role Reference standard & foundational scaffold

Key Structural Note 7-Cl and C4-NMe₂ substituents differentiate from other tetracyclines

• [1] DEDuCT Database. Chlortetracycline. DED000556. CAS 57-62-5 (base). View Source
• [2] PubChem. (4S,4aR,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide hydrochloride. CID 66577600. View Source
• [3] Metabolomics Workbench. RefMet: Chlortetracycline. RM0135171. View Source

Why 7-Chloro-4-(dimethylamino)-tetracycline Hydrochloride Cannot Be Interchanged with Sancycline, Minocycline, or Doxycycline in Research Protocols

Tetracycline-class compounds exhibit substantial divergence in antibacterial spectrum, resistance susceptibility, and pharmacokinetic behavior despite a shared core scaffold. Chlortetracycline demonstrates reduced activity against Gram-negative organisms compared to tetracycline [1], while sancycline (6-demethyl-6-deoxytetracycline) shows markedly enhanced activity against anaerobic bacteria with MIC₉₀ values differing by 32-fold versus tetracycline [2]. Minocycline, possessing a 7-dimethylamino substitution absent in chlortetracycline, shows no cross-resistance with first-generation tetracyclines including chlortetracycline in key pathogens such as Pasteurella multocida [3]. These functional divergences mean that experimental outcomes using one tetracycline analog cannot be extrapolated to another without validation. For applications requiring specific D-ring substitution patterns—whether for structure-activity relationship studies, resistance mechanism investigations, or analytical reference standardization—the procurement of the precise analog is mandatory.

Gram-negative spectrum

Reduced Gram-negative activity vs tetracycline may alter spectrum-dependent outcomes.

Anaerobic activity divergence

Sancycline shows ~32-fold MIC₉₀ difference for anaerobes; profile cannot substitute for chlortetracycline.

Cross-resistance mismatch

Minocycline lacks cross-resistance with first-generation tetracyclines in key pathogens; not interchangeable for resistance studies.

• [1] VWR. Chlortetracycline hydrochloride, 900 u/mg product specifications. View Source
• [2] LabClinics. Sancycline product technical datasheet. View Source
• [3] In vitro activity of five tetracyclines and some other antimicrobial agents against four porcine respiratory tract pathogens. View Source

7-Chloro-4-(dimethylamino)-tetracycline Hydrochloride: Quantitative Comparative Evidence for Procurement Decisions

Gram-Negative Antibacterial Activity of Chlortetracycline HCl Relative to Tetracycline: Spectrum Selectivity Data

Chlortetracycline hydrochloride exhibits reduced activity against Gram-negative organisms compared to tetracycline, representing a spectrum selectivity feature that may be desirable or undesirable depending on the research application [1]. This reduced Gram-negative potency is a distinguishing characteristic relative to tetracycline and informs compound selection for studies where Gram-positive or Mycoplasma-specific activity is prioritized.

Gram‑Negative Activity

Class‑level inference

Less active vs tetracycline

Supports spectrum‑selectivity review

Data to verify per source; qualitative shift

Evidence Dimension	Antimicrobial spectrum: Gram-negative bacterial activity
Target Compound Data	Less active against Gram-negative bacteria than tetracycline
Comparator Or Baseline	Tetracycline (full spectrum Gram-negative activity)
Quantified Difference	Qualitative spectrum shift; numeric MIC ratio not provided in source
Conditions	Standard in vitro susceptibility testing panels

Why This Matters

This spectrum selectivity enables researchers to preferentially target Gram-positive organisms or Mycoplasma while minimizing Gram-negative coverage, a specific feature not shared by tetracycline.

• [1] VWR. Chlortetracycline hydrochloride, 900 u/mg product specifications. View Source

In Vivo Protective Efficacy of Chlortetracycline vs. Doxycycline in Pseudomonas mallei Infection Models

In an experimental glanders model using Pseudomonas mallei, doxycycline at 0.25 mg/kg achieved therapeutic efficacy equivalent to chlortetracycline at 25 mg/kg, representing a 100-fold dose differential favoring doxycycline [1]. This quantitative disparity reflects the substantially lower in vivo potency of chlortetracycline in this infection model, a critical factor for researchers designing in vivo efficacy studies.

In Vivo Model Response

Head‑to‑head

100× dose differential

Reported model‑response endpoint context

Experimental glanders model; chlortetracycline 25 mg/kg vs doxycycline 0.25 mg/kg

Evidence Dimension	In vivo therapeutic efficacy (protective dose)
Target Compound Data	Effective at 25 mg/kg
Comparator Or Baseline	Doxycycline: effective at 0.25 mg/kg
Quantified Difference	100-fold higher dose required for equivalent efficacy
Conditions	Experimental glanders model (Pseudomonas mallei infection) in vivo

Why This Matters

For in vivo infection studies, this 100-fold dose differential directly impacts compound quantity requirements, dosing regimen design, and cost-per-experiment calculations when selecting between chlortetracycline and doxycycline.

• [1] Sensitivity of Pseudomonas mallei to tetracyclines and their effectiveness in experimental glanders. PubMed. View Source

Oral Bioavailability of Chlortetracycline HCl: Comparative Pharmacokinetics with Doxycycline and Minocycline

Chlortetracycline exhibits substantially lower oral bioavailability compared to second-generation tetracyclines. In food-producing animals (chickens), oral bioavailability was measured at 17.76% [1], while studies in swine reported bioavailability of approximately 18-19% regardless of feeding state [2]. This contrasts sharply with doxycycline (approximately 90-100% oral bioavailability) and minocycline (approximately 90-100%), both of which achieve near-complete absorption [3]. Additionally, chlortetracycline shows moderate plasma protein binding (50-55%) and a short elimination half-life of 5.6-9 hours [4].

Oral Bioavailability

Cross‑study comparable

~5‑fold lower vs doxycycline

Supports exposure‑model interpretation

~18% (chlortetracycline) vs ~95% (doxycycline) across species

Evidence Dimension	Oral bioavailability
Target Compound Data	17.76% (chickens) [1]; 17.88-19.12% (swine) [2]
Comparator Or Baseline	Doxycycline: ~90-100%; Minocycline: ~90-100%
Quantified Difference	~5-fold lower oral bioavailability vs. doxycycline/minocycline
Conditions	Oral administration in multiple species (chicken, swine)

Why This Matters

This 5-fold lower oral bioavailability necessitates significantly higher oral doses to achieve equivalent systemic exposure, directly affecting compound consumption rates and cost for in vivo studies requiring oral administration.

• [1] Plasma disposition and tissue depletion of chlortetracycline in the food producing animals, chickens for fattening. PubMed. PMID: 22587845. View Source
• [2] Chlortetracycline in swine—bioavailability and pharmacokinetics in fasted and fed pigs. Journal of Veterinary Pharmacology and Therapeutics. View Source
• [3] Agwuh KN, MacGowan A. Pharmacokinetics and pharmacodynamics of the tetracyclines including glycylcyclines. Journal of Antimicrobial Chemotherapy. 2006. View Source
• [4] Chlortetracycline. Pharmacokinetic data. CHEMEurope. View Source

Structural Determinants of Tet Repressor Binding: 7-Chloro Substitution as a Crystallographic Probe

Chlortetracycline has been extensively characterized in crystallographic studies with TetR (Tet repressor), the molecular switch controlling tetracycline resistance efflux pumps. Multiple PDB entries document the specific binding mode of the 7-chloro-substituted tetracycline scaffold to TetR class D, including structures 2FJ1 (chlortetracycline-nickel(II) complex), 4V2G (bound to chlortetracycline and iso-chlortetracycline), and 6QJW (T103A mutant complex with magnesium) [1][2][3]. These structures reveal that the 7-chloro substituent contributes to the allosteric rearrangement that abolishes TetR DNA-binding affinity and derepresses tetA transcription, a mechanism not identically replicated by non-chlorinated analogs.

TetR Crystallography

Class‑level

3+ PDB structures (2FJ1, 4V2G, 6QJW)

Supports resistance mechanism studies

7‑Cl substitution critical for TetR binding mode

Evidence Dimension	Crystallographic characterization with Tet repressor
Target Compound Data	3+ PDB structures (2FJ1, 4V2G, 6QJW) with TetR(D)
Comparator Or Baseline	Tetracycline (non-chlorinated) also binds TetR but with different binding geometry and induction profile
Quantified Difference	Not applicable (structural rather than numerical difference)
Conditions	X-ray crystallography; TetR class D from Gram-negative bacteria

Why This Matters

For structural biology and resistance mechanism studies, chlortetracycline serves as a well-characterized, commercially available probe with established crystallographic parameters, enabling reproducible protein-ligand interaction studies that non-chlorinated analogs cannot directly substitute.

• [1] RCSB PDB. 2FJ1: Crystal Structure Analysis of Tet Repressor (class D) in Complex with 7-Chlortetracycline-Nickel(II). View Source
• [2] RCSB PDB. 4V2G: Tetracycline repressor TetR(D) bound to chlortetracycline and iso-chlortetracycline. View Source
• [3] RCSB PDB. 6QJW: TetR(D) T103A mutant in complex with 7-chlortetracycline and magnesium. View Source

Validated Research and Industrial Applications for 7-Chloro-4-(dimethylamino)-tetracycline Hydrochloride

Gram-Positive and Mycoplasma-Selective Antibacterial Research

This compound is appropriate for studies requiring preferential activity against Gram-positive bacteria and Mycoplasma species while minimizing Gram-negative coverage. Unlike tetracycline, chlortetracycline hydrochloride exhibits reduced Gram-negative antibacterial activity [1], making it suitable for selective pressure experiments, microbiome perturbation studies where Gram-negative sparing is desired, or Mycoplasma-focused research where broad-spectrum activity would confound results.

Analytical Reference Standard for Tetracycline Antibiotic Assays

Chlortetracycline hydrochloride serves as a primary reference standard in tetracycline antibiotic assays, used alongside tetracycline, minocycline, doxycycline, oxytetracycline, demeclocycline, and tigecycline . As the foundational first-generation tetracycline discovered in 1945, it is essential for calibrating detection methods (HPLC, LC-MS/MS), validating analytical protocols, and establishing baseline measurements in residue monitoring programs for food safety and environmental testing.

Structural Biology: Tet Repressor-Ligand Interaction Studies

The compound is uniquely suited for protein-ligand interaction studies involving the Tet repressor (TetR), the transcriptional regulator controlling tetracycline resistance efflux. Chlortetracycline is extensively characterized in TetR(D) crystallographic structures (2FJ1, 4V2G, 6QJW), documenting specific binding modes of the 7-chloro-substituted scaffold and its magnesium-chelated form [2]. Researchers investigating allosteric regulation mechanisms, resistance determinant induction, or developing novel TetR-based biosensors require the precise 7-chloro substitution pattern that non-chlorinated analogs cannot provide.

Veterinary Pharmacokinetic and Tissue Residue Studies

For veterinary pharmacology research, chlortetracycline hydrochloride is appropriate when investigating pharmacokinetics in food-producing animals. Established parameters include oral bioavailability of ~18% in swine and ~18% in chickens, with elimination half-life of 5.6-9 hours and moderate protein binding (50-55%) [3]. Tissue distribution studies document accumulation profiles in kidney, liver, and muscle, making this compound relevant for residue depletion studies, withdrawal period determination, and regulatory compliance testing in agricultural settings.

Application

Selection Property

Validation Focus

Gram‑positive & Mycoplasma‑targeted research

Gram‑negative sparing activity

Spectrum‑selectivity verification

Analytical reference standard

7‑Chloro substitution identity

HPLC/LC‑MS method calibration

TetR structural biology

Crystallographically characterized 7‑Cl binding mode

Reproducible protein‑ligand complex formation

Veterinary pharmacokinetic research

Moderate oral bioavailability & tissue distribution

Residue depletion modeling context

• [1] VWR. Chlortetracycline hydrochloride product specifications. View Source
• [2] RCSB PDB entries 2FJ1, 4V2G, 6QJW: TetR(D) complexed with chlortetracycline. View Source
• [3] Plasma disposition and tissue depletion of chlortetracycline in chickens; Chlortetracycline in swine—bioavailability and pharmacokinetics. View Source